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For Researchers, Scientists, and Drug Development Professionals

Abstract

Oct-2-ynal, a reactive aldehyde featuring a carbon-carbon triple bond, is a valuable building
block in organic synthesis. Its unique bifunctional nature allows for a diverse range of chemical
transformations, making it a key intermediate in the synthesis of complex molecules, including
pharmaceuticals and advanced materials. This technical guide provides a comprehensive
overview of the fundamental properties, synthesis, spectroscopic characterization, reactivity,
and safe handling of Oct-2-ynal, intended for use by researchers and professionals in the
chemical sciences.

Core Molecular Properties

Oct-2-ynal is a colorless to pale yellow liquid with a distinct odor.[1] Its fundamental molecular
and physical properties are summarized below.
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Synthesis of Oct-2-ynal

The synthesis of Oct-2-ynal can be achieved through several established methodologies in
organic chemistry. The choice of synthetic route often depends on the availability of starting
materials, desired scale, and laboratory capabilities.

Oxidation of Oct-2-yn-1-ol

A common and direct method for the preparation of Oct-2-ynal is the oxidation of the
corresponding alcohol, Oct-2-yn-1-ol. This transformation can be efficiently carried out using a
variety of oxidizing agents.

Experimental Protocol: Oxidation of Oct-2-yn-1-ol with Pyridinium Dichromate (PDC)
e Reagents and Equipment:

o Oct-2-yn-1-ol

o Pyridinium dichromate (PDC)

o Dichloromethane (CH2Clz)

o Anhydrous magnesium sulfate (MgSOa)

o Round-bottom flask

o Magnetic stirrer
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o

[e]

o

Stir bar

Separatory funnel

Rotary evaporator

e Procedure:

[¢]

In a clean, dry round-bottom flask, dissolve Oct-2-yn-1-ol in anhydrous dichloromethane.

To the stirred solution, add pyridinium dichromate (PDC) in one portion. The amount of
PDC should be in slight excess (approximately 1.5 equivalents) relative to the alcohol.

Allow the reaction mixture to stir at room temperature for 12-24 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

Wash the filtrate sequentially with 5% HCI solution, saturated NaHCOs solution, and brine.
Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

Filter to remove the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator to yield crude Oct-2-ynal.

Purify the crude product by vacuum distillation or column chromatography on silica gel.

Other Synthetic Approaches

Alternative synthetic routes to Oct-2-ynal include:

o Alkyne Hydroboration-Oxidation: This method involves the hydroboration of 1-octyne

followed by oxidation to yield the aldehyde.[2]

e Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction can be employed to

couple a terminal alkyne with a suitable formyl-equivalent coupling partner.[2]
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e Grignard Reaction: The reaction of an appropriate Grignard reagent with a suitable
electrophile can also be used to construct the Oct-2-ynal backbone.[2]

Caption: Synthetic pathways to Oct-2-ynal.

Spectroscopic Characterization

The structure of Oct-2-ynal can be unequivocally confirmed through a combination of
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of Oct-2-ynal is expected to show a characteristic
signal for the aldehydic proton in the downfield region (& 9.0-10.0 ppm). The protons on the
carbon adjacent to the alkyne and the protons along the alkyl chain will appear in the upfield
region, with splitting patterns corresponding to their neighboring protons.

e 13C NMR: The carbon NMR spectrum will exhibit a signal for the carbonyl carbon between &
190-200 ppm. The sp-hybridized carbons of the alkyne will resonate in the range of & 70-90
ppm. The remaining sp3-hybridized carbons of the pentyl chain will appear in the upfield
region.

Infrared (IR) Spectroscopy

The IR spectrum of Oct-2-ynal will be dominated by two strong absorption bands:

e Asharp, intense peak around 1700-1725 cm~1, corresponding to the C=0 stretching
vibration of the aldehyde.

o A weaker, sharp absorption in the region of 2200-2260 cm~1, characteristic of the C=C triple
bond stretch.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of Oct-2-ynal will show a molecular ion peak
(M*) at m/z = 124. The fragmentation pattern will likely involve cleavage adjacent to the
carbonyl group and fragmentation of the alkyl chain.
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Chemical Reactivity and Applications

The chemical reactivity of Oct-2-ynal is governed by the presence of both the aldehyde and
the alkyne functional groups, making it a versatile precursor in organic synthesis.

Reactions at the Aldehyde Group

The aldehyde functionality is electrophilic and readily undergoes nucleophilic addition
reactions. This allows for the introduction of a wide variety of substituents at the C1 position.

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Nucleophilic addition to Oct-2-ynal.

Reactions Involving the Alkyne Moiety

The carbon-carbon triple bond can participate in a variety of reactions, including:

» Click Chemistry: The terminal alkyne can undergo copper-catalyzed azide-alkyne
cycloaddition (CUAAC) reactions.

e Cycloaddition Reactions: The alkyne can act as a dienophile or a dipolarophile in various
cycloaddition reactions to form cyclic compounds.[3]

e Reduction: The triple bond can be selectively reduced to a double bond (alkene) or a single
bond (alkane) using appropriate catalytic hydrogenation conditions.
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Applications in Synthesis

The dual reactivity of Oct-2-ynal makes it a valuable starting material for the synthesis of:
e Pharmaceuticals: As a building block for complex drug candidates.[2]
e Polymers: For incorporation into polymer structures to impart unique properties.[2]

o Natural Products: As an intermediate in the total synthesis of natural products.

Safety and Handling

Oct-2-ynal is a flammable liquid and should be handled with appropriate safety precautions.[2]
It is classified as a skin sensitizer and is very toxic to aquatic life.[1]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Keep away from
heat, sparks, and open flames.

e Storage: Store in a tightly closed container in a dry and well-ventilated place.
GHS Hazard Statements:

e H317: May cause an allergic skin reaction.[1]

e H400: Very toxic to aquatic life.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P273: Avoid release to the environment.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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